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Compound of Interest

Compound Name: 5-Chloro-2-methylpentan-2-ol

Cat. No.: B8642929

<An In-depth Technical Guide to 5-Chloro-2-methylpentan-2-ol

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive analysis of 5-Chloro-2-methylpentan-2-ol, a
halogenated tertiary alcohol of significant interest in synthetic organic chemistry. This document
elucidates its core structural features, physicochemical properties, and characteristic
spectroscopic data. It further details robust synthetic protocols and explores its reactivity, with a
focus on applications relevant to drug development and complex molecule synthesis. The
content is structured to provide not only procedural steps but also the underlying scientific
rationale, ensuring that researchers can confidently and effectively utilize this versatile building
block. Through detailed experimental workflows, data-rich tables, and mechanistic diagrams,
this guide serves as an authoritative resource for the scientific community.

Core Structural and Physicochemical Profile

5-Chloro-2-methylpentan-2-ol is a bifunctional molecule featuring a tertiary alcohol and a
primary alkyl chloride. This unique combination allows for a range of selective chemical
transformations, making it a valuable intermediate in multi-step syntheses. The tertiary alcohol
provides a site for potential elimination or derivatization, while the primary chloride is a reactive
handle for nucleophilic substitution. A thorough understanding of its physical properties is
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critical for designing experimental procedures, including solvent selection, reaction temperature

control, and purification strategies.

Table 1: Key Physicochemical Properties

Property Value Reference(s)
CAS Number 7712-59-6 [11[2]131[4][5]
Molecular Formula CeH13CIO [1][3][6]
Molecular Weight 136.62 g/mol [11[31[6]
IUPAC Name 5-chloro-2-methylpentan-2-ol [2][6]

1-Chloro-4-hydroxy-4-
Synonyms methylpentane, 2-Methyl-5-

chloropentanol-2

[2](3][6]

Physical State Liquid

pKa (Predicted) 15.15+£0.29

[3]

Spectroscopic Signature for Structural Verification

Accurate structural confirmation of 5-Chloro-2-methylpentan-2-ol is achieved through a

combination of spectroscopic techniques. Each method provides unique insights into the

molecular framework.

Nuclear Magnetic Resonance (NMR) Spectroscopy

e 1H NMR: The proton NMR spectrum is expected to show distinct signals corresponding to

the different proton environments. Key signals include a triplet for the methylene group

adjacent to the chlorine, and a singlet for the two equivalent methyl groups on the carbon

bearing the hydroxyl group.

e 13C NMR: The carbon NMR spectrum will display six unique signals, confirming the presence

of six distinct carbon environments within the molecule.

Infrared (IR) Spectroscopy
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The IR spectrum is instrumental in identifying the key functional groups. A broad absorption
band in the region of 3400 cm~1 is characteristic of the O-H stretch of the alcohol, while a peak
in the fingerprint region (typically 600-800 cm~1) corresponds to the C-ClI stretching vibration.

Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and fragmentation pattern.
The mass spectrum of 5-Chloro-2-methylpentan-2-ol will exhibit a molecular ion peak (M™*)
and a characteristic M+2 peak with an intensity ratio of approximately 3:1, confirming the
presence of a single chlorine atom.

Synthesis and Chemical Reactivity
Common Synthetic Approaches

The synthesis of 5-Chloro-2-methylpentan-2-ol is often achieved through the reaction of a
suitable Grignard reagent with a chlorinated carbonyl compound. For instance, the addition of
methylmagnesium bromide to 5-chloro-2-pentanone offers a direct route to the target molecule.

Diagram 1: Retrosynthetic Analysis

G—Chloro—Z—methyIpentan—Z—OD Grignard Reaction

>G—Ch|oro—2—pentanone + CH3MgBD

Click to download full resolution via product page

Caption: Retrosynthetic approach to 5-Chloro-2-methylpentan-2-ol.

Key Reaction Pathways

The dual functionality of 5-Chloro-2-methylpentan-2-ol allows for a variety of subsequent
reactions. The primary chloride can undergo nucleophilic substitution with a range of
nucleophiles, enabling chain extension and the introduction of new functional groups. The
tertiary alcohol can be eliminated under acidic conditions to form an alkene, or it can be
derivatized to protect it during subsequent reaction steps.

Applications in Research and Drug Development
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5-Chloro-2-methylpentan-2-ol serves as a versatile building block in the synthesis of more
complex molecules, including active pharmaceutical ingredients (APIs).[7] Its ability to
participate in a variety of chemical transformations makes it a valuable tool for medicinal
chemists and process development scientists. For example, it can be used to introduce a
substituted pentyl chain into a larger molecular scaffold.

Experimental Protocols

Synthesis of 5-Chloro-2-methylpentan-2-ol from 5-
Chloro-2-pentanone

Objective: To prepare 5-Chloro-2-methylpentan-2-ol via a Grignard reaction.

Materials:

5-Chloro-2-pentanone

Methylmagnesium bromide (3.0 M solution in diethyl ether)

Anhydrous diethyl ether

Saturated aqueous ammonium chloride solution

Anhydrous magnesium sulfate

Procedure:

» To a flame-dried, three-necked flask equipped with a magnetic stirrer, a dropping funnel, and
a reflux condenser under a nitrogen atmosphere, add a solution of 5-chloro-2-pentanone in
anhydrous diethyl ether.

e Cool the flask to 0 °C in an ice bath.

o Slowly add the methylmagnesium bromide solution via the dropping funnel, maintaining the
temperature below 10 °C.

» After the addition is complete, allow the reaction mixture to warm to room temperature and
stir for 2 hours.
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Carefully quench the reaction by the slow addition of saturated aqueous ammonium chloride
solution.

Separate the organic layer, and extract the aqueous layer with diethyl ether.

Combine the organic layers, dry over anhydrous magnesium sulfate, filter, and concentrate
under reduced pressure to yield the crude product.

Purify the crude product by vacuum distillation.

Diagram 2: Experimental Workflow

(Reaction Setup under Nz)
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Caption: Workflow for the synthesis of 5-Chloro-2-methylpentan-2-ol.

Safety and Handling

5-Chloro-2-methylpentan-2-ol should be handled in a well-ventilated fume hood.[8] Personal
protective equipment (PPE), including safety glasses, gloves, and a lab coat, should be worn at
all times. It may be irritating to the eyes, skin, and respiratory system. Store in a cool, dry place
away from incompatible materials such as strong oxidizing agents.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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